Cas no 887206-56-6 (N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-phenoxyacetamide)

• Product Name: N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-phenoxyacetamide
• CAS No: 887206-56-6
• MF: C₂₆H₃₁N₃O₃S
• MW: 465.607645273209
• CID: 5932325
• PubChem ID: 16806574
• Update Time: 2025-07-03

N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-phenoxyacetamide
• N-(1-(4-(4-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-2-phenoxyacetamide
• Acetamide, N-[2-[4-(4-methoxyphenyl)-1-piperazinyl]-1-methyl-2-(2-thienyl)ethyl]-2-phenoxy-
• F0655-0667
• 887206-56-6
• N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-(thiophen-2-yl)propan-2-yl}-2-phenoxyacetamide
• AKOS024593310
• N-[1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]-2-phenoxyacetamide

• Inchi： 1S/C26H31N3O3S/c1-20(27-25(30)19-32-23-7-4-3-5-8-23)26(24-9-6-18-33-24)29-16-14-28(15-17-29)21-10-12-22(31-2)13-11-21/h3-13,18,20,26H,14-17,19H2,1-2H3,(H,27,30)
• InChI Key： ILGIJHUFEMMMNW-UHFFFAOYSA-N
• SMILES： C(NC(C)C(N1CCN(C2=CC=C(OC)C=C2)CC1)C1SC=CC=1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 465.20861303g/mol
• Monoisotopic Mass: 465.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 82.3Ų

Additional information on N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}-2-phenoxyacetamide

N-{1-[4-(4-Methoxyphenyl)piperazin-1-yl]-1-(thiophen-2-yl)propan-2-yl}-2-phenoxyacetamide (CAS No. 887206-56-6): A Comprehensive Overview

The compound N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-(thiophen-2-yl)propan-2-yl}-2-phenoxyacetamide, with the CAS registry number 887206566, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates multiple functional groups and heterocyclic rings, making it a promising candidate for various biological applications. Recent advancements in synthetic chemistry and computational modeling have further enhanced our understanding of its properties and potential uses.

The molecular structure of this compound is characterized by a central piperazine ring, which is a six-membered ring containing two nitrogen atoms. This piperazine moiety is substituted at the 4-position with a 4-methoxyphenyl group, introducing electron-donating methoxy functionality that can influence the compound's reactivity and bioavailability. Additionally, the piperazine ring is connected to a thiophene ring via a propanamide linkage, further diversifying its electronic and steric properties. The presence of a phenoxyacetyl group at the terminus of the molecule adds another layer of complexity, potentially enhancing its ability to interact with biological targets such as enzymes or receptors.

Recent studies have focused on the synthesis and characterization of this compound, with researchers employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry to optimize its production. The synthesis involves multiple steps, including nucleophilic substitution, amide bond formation, and cyclization reactions. These studies have not only improved the yield and purity of the compound but also provided insights into its stereochemical properties and stability under various conditions.

From a pharmacological perspective, this compound has shown potential as a modulator of key biological pathways. For instance, it has been investigated for its ability to inhibit certain kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated that it exhibits moderate to high potency in vitro, with selectivity for specific targets over others. Furthermore, computational docking studies have revealed that the thiophene and phenoxyacetyl groups play critical roles in binding to the active sites of these enzymes.

The bioavailability and pharmacokinetics of this compound have also been explored in recent research. Animal studies indicate that it has acceptable oral bioavailability, though further optimization may be required to enhance its absorption and reduce clearance rates. Researchers are currently investigating the use of prodrugs or delivery systems to improve its pharmacokinetic profile without compromising its efficacy.

In terms of applications, this compound represents a valuable lead in drug discovery programs targeting diseases where kinase or protease inhibition is therapeutically beneficial. Its unique structure allows for further chemical modifications to improve potency, selectivity, and safety profiles. For example, substituting the methoxyphenyl group with other electron-donating or withdrawing groups could modulate its activity against specific targets.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical candidates. The integration of artificial intelligence (AI) tools in drug design may also facilitate the identification of novel analogs with improved therapeutic indices.

In conclusion, N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-(thiophen-2-yllpropan_2_yl}-2-phenoxyacetamide (CAS No. 887206566) stands as a testament to the progress in modern medicinal chemistry. Its intricate structure, coupled with promising biological activity and potential for further optimization, positions it as a compelling candidate for future therapeutic interventions.